5-amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-(3-chlorophenyl)triazole-4-carboxamide
• InChI: InChI=1S/C9H8ClN5O/c10-5-2-1-3-6(4-5)15-8(11)7(9(12)16)13-14-15/h1-4H,11H2,(H2,12,16)
• InChI Key: GDRTUORHDHIUAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C(=C(N=N2)C(=O)N)N
• Molecular Formula: C9H8ClN5O
• Molecular Weight: 237.64 g/mol

Description

5-amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide, also known as ACT, is a heterocyclic organic compound with a wide range of applications in scientific research. It is a versatile compound that has been used in a variety of contexts, including organic synthesis, as a reagent, and as a tool for biochemical and physiological studies.

Scientific Research Applications

Antimicrobial Properties

5-Amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide has been explored for its antimicrobial activities. Research indicates that derivatives of this compound, specifically 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides, demonstrate promising antimicrobial properties against a range of pathogens, including Gram-positive and Gram-negative bacteria, as well as fungal strains such as Cryptococcus neoformans var. grubii and Candida albicans. These findings suggest potential applications in developing new antimicrobial agents (Pokhodylo et al., 2021).

Interactions with Biological Macromolecules

The interactions between derivatives of 5-amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide and various biological macromolecules have been studied using molecular docking and multiple spectroscopic methodologies. These studies offer insights into the binding properties of these compounds with human serum albumin, bovine hemoglobin, human immunoglobulin, and DNA, revealing strong interactions that suggest potential therapeutic applications (Liu et al., 2020).

Synthesis and Structural Studies

Research has also focused on the synthesis and structural analysis of related triazole compounds. For instance, the synthesis of N-(2-Aminoethyl)-1-(4-chlorophenyl)-5-methyl-1,2,3-triazole-4-carboxamide provides valuable insights into reaction conditions and yields, contributing to the broader understanding of triazole chemistry (Kan, 2015). Additionally, studies on the crystal structure of triazole derivatives offer evidence for mechanisms such as the Dimroth rearrangement, further enriching the knowledge base around the chemical behavior and applications of these compounds (L'abbé et al., 2010).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation.